Cas no 1187930-96-6 ((R)-1-Cyclohexyl-3-methyl-piperazine oxalate)

• Product Name: (R)-1-Cyclohexyl-3-methyl-piperazine oxalate
• CAS No: 1187930-96-6
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD11506227
• CID: 2604089
• Update Time: 2025-05-28

(R)-1-Cyclohexyl-3-methyl-piperazine oxalate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Cyclohexyl-3-methyl-piperazine oxalate
• NE63489
• (R)-1-cyclohexyl-3-methylpiperazine oxalate
• (3R)-1-cyclohexyl-3-methylpiperazine; oxalic acid

• MDL： MFCD11506227
• Inchi： 1S/C11H22N2.C2H2O4/c1-10-9-13(8-7-12-10)11-5-3-2-4-6-11;3-1(4)2(5)6/h10-12H,2-9H2,1H3;(H,3,4)(H,5,6)/t10-;/m1./s1
• InChI Key： YDHMUFNOZYBUFH-HNCPQSOCSA-N
• SMILES： OC(C(=O)O)=O.N1(CCN[C@H](C)C1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 89.9

Additional information on (R)-1-Cyclohexyl-3-methyl-piperazine oxalate

Research Brief on (R)-1-Cyclohexyl-3-methyl-piperazine oxalate (CAS: 1187930-96-6): Recent Advances and Applications

(R)-1-Cyclohexyl-3-methyl-piperazine oxalate (CAS: 1187930-96-6) is a chiral piperazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and oncology. This research brief aims to summarize the latest findings related to this compound, highlighting its scientific and clinical relevance.

The synthesis of (R)-1-Cyclohexyl-3-methyl-piperazine oxalate has been optimized in recent years to achieve higher enantiomeric purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel asymmetric synthesis route using chiral auxiliaries, which improved the overall efficiency of the process. The compound's structural features, including its cyclohexyl and methyl substituents, contribute to its unique binding affinity for specific biological targets, such as serotonin and dopamine receptors. This makes it a promising candidate for the development of neuropsychiatric drugs.

Pharmacological evaluations of (R)-1-Cyclohexyl-3-methyl-piperazine oxalate have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies have shown that the compound exhibits high selectivity for the 5-HT1A receptor, a key target in the treatment of anxiety and depression. Additionally, preclinical trials have indicated its efficacy in reducing tumor growth in certain cancer models, possibly through the inhibition of angiogenesis. These findings suggest a dual therapeutic potential, warranting further investigation in clinical settings.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the precise characterization of (R)-1-Cyclohexyl-3-methyl-piperazine oxalate. These methods have been instrumental in ensuring the compound's purity and stability, which are critical for its application in pharmaceutical formulations. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the design of derivatives with enhanced pharmacological profiles.

In conclusion, (R)-1-Cyclohexyl-3-methyl-piperazine oxalate (CAS: 1187930-96-6) represents a versatile compound with significant potential in drug discovery and development. Its unique chemical properties and biological activities make it a valuable subject of ongoing research. Future studies should focus on translational applications, including clinical trials to evaluate its safety and efficacy in humans. The integration of synthetic chemistry, pharmacology, and computational biology will be essential to fully realize its therapeutic benefits.